Cas no 3484-10-4 (2-Methyl-4-nitroindole)

2-Methyl-4-nitroindole is a heterocyclic organic compound featuring a nitro group at the 4-position and a methyl substituent at the 2-position of the indole scaffold. This structurally distinct molecule serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive compounds. Its nitro group enhances reactivity, facilitating further functionalization, while the methyl group contributes to steric and electronic modulation. The compound exhibits stability under standard conditions, making it suitable for diverse synthetic applications. Researchers utilize 2-methyl-4-nitroindole for its versatility in constructing complex indole derivatives, which are pivotal in medicinal chemistry and material science.
2-Methyl-4-nitroindole structure
2-Methyl-4-nitroindole structure
Product Name:2-Methyl-4-nitroindole
CAS No:3484-10-4
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD09028445
CID:44211
PubChem ID:11095150
Update Time:2025-05-21

2-Methyl-4-nitroindole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-nitroindole
    • 2-METHYL-4-NITRO-1H-INDOLE
    • 1H-Indole,2-methyl-4-nitro
    • 4-NITRO-2-METHYL-1H-INDOLE
    • 4-Nitro-2-methyl-indol
    • 1H-Indole, 2-methyl-4-nitro-
    • HCISKOUSZIJNET-UHFFFAOYSA-N
    • 1H-Indole,2-methyl-4-nitro-
    • STL573305
    • OR2507
    • SBB055984
    • FCH921540
    • PB17582
    • SY006785
    • ST2410129
    • ST4150592
    • AX8076962
    • W5646
    • BB 0259759
    • 484M104
    • DS-1626
    • FT-0646819
    • DTXSID70454970
    • AKOS006343026
    • FT-0656089
    • 3484-10-4
    • SCHEMBL1002018
    • PS-4379
    • CS-W003572
    • MFCD09028445
    • DB-057836
    • 609-035-1
    • MDL： MFCD09028445
    • Inchi： 1S/C9H8N2O2/c1-6-5-7-8(10-6)3-2-4-9(7)11(12)13/h2-5,10H,1H3
    • InChI Key： HCISKOUSZIJNET-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC=CC2=C1C=C(C)N2)=O

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • Density: 1.355
  • Boiling Point: 365.6℃ at 760 mmHg
  • Flash Point: 174.9℃
  • Refractive Index: 1.694
  • PSA: 61.61000
  • LogP: 2.90770

2-Methyl-4-nitroindole Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature(BD76962)

2-Methyl-4-nitroindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4-nitroindole Pricemore >>

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